![molecular formula C19H23NO2 B5180615 4-butoxy-N-(2,6-dimethylphenyl)benzamide](/img/structure/B5180615.png)
4-butoxy-N-(2,6-dimethylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-butoxy-N-(2,6-dimethylphenyl)benzamide, also known as BDMC, is a synthetic compound that has been widely studied for its potential applications in scientific research. BDMC belongs to the class of benzamides and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 4-butoxy-N-(2,6-dimethylphenyl)benzamide is not fully understood. However, it has been suggested that this compound may exert its biological effects by modulating various signaling pathways involved in cell proliferation, apoptosis, and inflammation. This compound has been shown to inhibit the activation of NF-κB, a transcription factor involved in inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and lipid peroxidation in animal models of oxidative stress-induced diseases. This compound has also been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
4-butoxy-N-(2,6-dimethylphenyl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound has been found to exhibit low toxicity in animal models, which makes it a suitable candidate for further studies. However, this compound also has some limitations for lab experiments. It has poor solubility in water, which may limit its use in some experiments. This compound also has a short half-life, which may affect its efficacy in vivo.
Future Directions
There are several future directions for research on 4-butoxy-N-(2,6-dimethylphenyl)benzamide. One area of research is to investigate the potential of this compound as a therapeutic agent for various diseases such as cancer and inflammatory diseases. Another area of research is to investigate the mechanism of action of this compound and its interaction with various signaling pathways. Additionally, further studies are needed to optimize the synthesis method of this compound and improve its solubility and half-life.
Synthesis Methods
The synthesis of 4-butoxy-N-(2,6-dimethylphenyl)benzamide involves the reaction of 2,6-dimethylphenylamine with butyl chloroformate, followed by the reaction of the resulting intermediate with benzamide. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
4-butoxy-N-(2,6-dimethylphenyl)benzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-oxidant properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been found to reduce inflammation in animal models of inflammatory diseases.
Properties
IUPAC Name |
4-butoxy-N-(2,6-dimethylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2/c1-4-5-13-22-17-11-9-16(10-12-17)19(21)20-18-14(2)7-6-8-15(18)3/h6-12H,4-5,13H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZGUHMCMZMVPMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.